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Compound of Interest

Compound Name: 2,2,2-Trifluoro-N-phenylacetamide

Cat. No.: B1205213

An In-depth Technical Guide to the Safety, Handling, and MSDS of 2,2,2-Trifluoro-N-
phenylacetamide

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for all chemical compounds is paramount. This guide
provides a comprehensive overview of the safety, handling, and Material Safety Data Sheet
(MSDS) information for 2,2,2-Trifluoro-N-phenylacetamide (CAS No. 404-24-0).

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of its safe handling.

Property Value Source
CAS Number 404-24-0 [11[2][3]
Molecular Formula C8H6F3NO [21[3][4]
Molecular Weight 189.13 g/mol [21[31[4]
Melting Point 86-90 °C [4115]
Boiling Point 220-225 °C [4]
EINECS Number 206-965-6 [4][5]
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Hazard Identification and GHS Classification

2,2,2-Trifluoro-N-phenylacetamide is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are associated with its toxicity upon ingestion, skin contact, or inhalation, as well as its potential
to cause skin and eye irritation.[1][2]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

H312: Harmful in contact with

Acute Toxicity, Dermal 4 ]

skin
Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye

Eye Irritation 2 L

Irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation

GHS Pictograms:

lwsalt text

Signal Word: Warning[1]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 2,2,2-
Trifluoro-N-phenylacetamide.

Handling:
e Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

e Wash hands and any exposed skin thoroughly after handling.[1]
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Do not eat, drink, or smoke when using this product.[1]

Use only outdoors or in a well-ventilated area.[1]

Wear appropriate personal protective equipment (PPE), including protective gloves,
protective clothing, eye protection, and face protection.[1]

In case of inadequate ventilation, wear respiratory protection.[6]
Storage:

» Store in a well-ventilated place.[1]

o Keep the container tightly closed.[1][6]

o Store locked up.[1]

e Store in a cool and dark place.[6]

o Store away from incompatible materials such as oxidizing agents.[6]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route

First Aid Measures

Ingestion

IF SWALLOWED: Get medical help. Rinse
mouth.[1]

Skin Contact

IF ON SKIN: Wash with plenty of water. Get
medical help. Take off contaminated clothing
and wash it before reuse. If skin irritation occurs:
Get medical help.[1]

Eye Contact

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

Inhalation

IF INHALED: Remove person to fresh air and
keep comfortable for breathing. Get medical

help if you feel unwell.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is essential to prevent exposure.

o Eye/Face Protection: Safety glasses with side-shields or goggles are recommended.[6]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are

necessary to prevent skin contact.[6]

o Respiratory Protection: For operations where dust may be generated, a NIOSH-approved

respirator with a dust filter is recommended.[6]

Experimental Protocols

While specific experimental protocols will vary depending on the research application, the

following general guidelines should be followed when working with 2,2,2-Trifluoro-N-

phenylacetamide:

» Risk Assessment: Before beginning any experiment, conduct a thorough risk assessment to

identify potential hazards and establish appropriate control measures.
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e Engineering Controls: Whenever possible, work with this compound in a well-ventilated fume
hood to minimize inhalation exposure.

e Personal Protective Equipment: Always wear the recommended PPE, including a lab coat,
safety glasses, and appropriate gloves.

» Weighing and Transfer: When weighing or transferring the solid material, do so in a manner
that minimizes dust generation. A weighing enclosure or a fume hood is recommended.

e Solution Preparation: When preparing solutions, add the solid slowly to the solvent to avoid
splashing.

» Waste Disposal: Dispose of all waste containing 2,2,2-Trifluoro-N-phenylacetamide in
accordance with local, state, and federal regulations.[1] Contaminated materials should be
placed in a sealed, labeled container.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 2,2,2-Trifluoro-N-
phenylacetamide.
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Caption: Workflow for the safe handling of 2,2,2-Trifluoro-N-phenylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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